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Abstract

Angelic acid, chemically known as (2Z)-2-Methylbut-2-enoic acid, is a naturally occurring
monocarboxylic unsaturated organic acid.[1][2][3] First isolated in 1842 by the German
pharmacist Ludwig Andreas Buchner from the roots of garden angelica (Angelica
archangelica), this compound and its esters are prevalent in plants of the Apiaceae family.[1][4]
[5][6] Angelic acid esters are recognized as the active components in various herbal
medicines, attributed with a range of therapeutic effects including anti-inflammatory, sedative,
and pain-relieving properties.[1][3] This document provides a comprehensive overview of the
chemical structure, physicochemical properties, and biological significance of Angelic acid,
supported by detailed experimental methodologies and data.

Chemical Structure and Isomerism

Angelic acid is the cis isomer of 2-methyl-2-butenoic acid.[1] Its chemical structure features a
five-carbon backbone with a carboxylic acid functional group and a double bond between the
second and third carbon atoms.[7] It exists as a geometric isomer with tiglic acid, which is the
more thermodynamically stable trans form.[1][4] This isomeric relationship is pivotal, as the
spatial arrangement significantly influences their physical properties, stability, and biological
reactivity.[4] Angelic acid can be converted to tiglic acid through heating, reaction with
inorganic acids, or prolonged storage.[1] The reverse transformation from tiglic acid to Angelic
acid is less favorable and can be induced by ultraviolet light.[1]
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Table 1: Chemical Identifiers of Angelic Acid

Identifier Value
IUPAC Name (22)-2-Methylbut-2-enoic acid[1]
(2)-2-Methyl-2-butenoic acid, cis-2-Methyl-2-
Synonyms ) )
butenoic acid[7]
CAS Number 565-63-9[1]
Chemical Formula CsHsO2[1]

Molecular Weight 100.12 g/mol [1][3]
SMILES C/C=C(C)\C(0)=0[1]
InChl Key UIERETOOQGIECD-ARJAWSKDSA-N[2]

Physicochemical and Spectroscopic Properties

Angelic acid is a volatile solid that crystallizes in colorless monoclinic prisms.[1][2] It

possesses a characteristic pungent, sour odor and a biting acidic taste.[1][2][5] It is readily

soluble in alcohol and hot water, but only slowly dissolves in cold water.[1]

Table 2: Physicochemical Properties of Angelic Acid

Property Value Reference
Melting Point 455 °C [1]
Boiling Point 185 °C [1]
pKa (Strongest Acidic) 4.97 [2]
logP 1.32 [2]
Flash Point 95.56 °C [8]
Specific Gravity 0.9298 @ 99.6 °C [8]

Refractive Index

1.4200 @ 100.00 °C

[8]
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Table 3: Spectroscopic Data of Angelic Acid

Spectroscopy Key Features

Spectral data available.[9] Provides information
1H NMR on the number and environment of hydrogen

atoms.

Spectral data available.[10] Reveals the number
13C NMR of unique carbon atoms and their chemical

environments.

IR Spectroscopy

Spectral data available.[9] Used to identify
functional groups, such as the characteristic

C=0 and O-H stretches of the carboxylic acid.

Mass Spectrometry

Spectral data available.[9] Determines the
molecular weight and fragmentation pattern,

aiding in structure elucidation.

Note: For detailed spectra, refer to the Spectral Database for Organic Compounds (SDBS) or

specialized chemical suppliers.[9][10]

Occurrence and Isolation

Angelic acid is primarily found in plants of the Apiaceae (parsley) family.[1][4]

Key Natural Sources:

e Angelica archangelica(Garden Angelica): The roots are a primary source, containing

approximately 0.3% Angelic acid.[4]

e Anthemis nobilis(Roman Chamomile): The essential oil of the flowers is a rich source, with

up to 85% consisting of esters of Angelic and tiglic acids.[1][4]

e Peucedanum ostruthium(Masterwort)[1]

» Levisticum officinale(Lovage)[1][4]
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e Ferula moschata(Sumbul)[1]

The biosynthesis of Angelic acid in plants originates from the branched-chain amino acid L-
isoleucine.[4]

Experimental Protocol: Extraction from Natural Sources

While a specific, detailed protocol for Angelic acid extraction is not readily available in the
search results, a general methodology can be inferred from the extraction of similar compounds
from Angelica species. Supercritical COz extraction is a modern technique used for this
purpose.

Protocol: Supercritical Fluid Extraction (SFE) of Active Ingredients from Angelica sinensis

This protocol is adapted from a method for extracting ferulic acid and can be optimized for
Angelic acid.[11]

o Preparation of Plant Material: Obtain dried and powdered roots of Angelica archangelica or
another suitable source plant.

o SFE System Setup: Utilize a supercritical fluid extraction system.
o Extraction Parameters:

o Pressure: 30 to 50 MPa

o Temperature: 45 to 65 °C

o Solvent: Supercritical CO2

o Co-solvent Modification (Optional but Recommended): To increase the extraction yield of
polar compounds like Angelic acid, introduce ethanol as a co-solvent. A ratio of 1.6 (ethanol
to raw material) has been shown to be effective for similar compounds.[11]

e Extraction Process:

o Load the powdered plant material into the extraction vessel.
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[e]

Pressurize the system with COz2 to the desired level.

o

Heat the vessel to the set temperature.

[¢]

If using a co-solvent, introduce ethanol into the system.

[¢]

Allow the supercritical fluid to pass through the plant material for a set duration to extract
the compounds.

o Collection: Depressurize the COz: in a collection vessel, causing the extracted compounds to
precipitate.

 Purification and Analysis: The crude extract can be further purified using techniques like
column chromatography. The final product should be analyzed by HPLC, GC-MS, and NMR
to confirm purity and identity.

Chemical Synthesis

Several methods for the chemical synthesis of Angelic acid have been developed, often
involving the isomerization of its more stable counterpart, tiglic acid.

Experimental Protocol: Synthesis of Angelic Acid from
Tiglic Acid

This three-step process was detailed by Buckles and Mock in 1949 and represents a classic
route to obtaining Angelic acid.[5][12]

e Step 1: Bromination of Tiglic Acid
o Dissolve tiglic acid in a suitable solvent (e.g., carbon tetrachloride).

o Slowly add a solution of bromine (Brz2) in the same solvent to the tiglic acid solution. The
reaction proceeds via the addition of bromine across the double bond.

o The reaction yields a,(3-dibromo-a-methylbutyric acid.[12]

e Step 2: Formation of B-bromoangelic acid
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o Treat the dibromo-acid product from Step 1 with a 25% methanolic solution of potassium
hydroxide (KOH).

o This step results in the elimination of one equivalent of HBr, forming 3-bromoangelic acid.
[12]

e Step 3: Reduction to Angelic Acid

o

Reduce the B-bromoangelic acid using a 9% sodium amalgam in water.[12]

[e]

The reduction removes the bromine atom, yielding Angelic acid.

o

Acidify the resulting solution to precipitate the Angelic acid product.

[¢]

The crude Angelic acid can be purified by crystallization from ligroin.[12]

A more recent patented method involves the isomerization of tiglic acid or its esters in the
presence of an organic sulfinic acid, followed by continuous distillation to separate the lower-
boiling point Angelic acid.[13]

Reduction
Tiglic Acid thr. o, NG ISIoy |+ KOH (methanolic) B-Bromoangelic Acid | (Na/Hg amalgam) | Angelic Acid

methylbutyric Acid

Click to download full resolution via product page

Caption: Synthesis of Angelic Acid from Tiglic Acid.

Biological Activities and Potential Applications

Angelic acid and its esters are the active components behind the medicinal use of several
herbal remedies.[1][3] The moiety is a key component in many biologically active natural
products.[4]

o Anti-inflammatory Effects: Angelic acid has demonstrated significant anti-inflammatory
properties.[4] Its mechanism is believed to involve the modulation of key inflammatory
pathways and markers, although the specific molecular targets are still under investigation.

[4]
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o Sedative and Anxiolytic Effects: Historically, Angelic acid was used therapeutically as a
sedative.[2][8] Esters of Angelic acid found in Roman chamomile contribute to its use
against nervous problems.[1]

o Pain-Relief and Spasmolytic Action: Angelic acid esters, such as petasin found in butterbur,
are responsible for potent pain-relieving and spasmolytic effects.[1][7]

o Other Traditional Uses: Herbal medicines containing Angelic acid esters have been used for
a wide range of ailments, including fever, gout, and heartburn.[1][3][6]

While Angelic acid itself shows biological activity, its esters are often the primary active
constituents in medicinal plants.[1] Further research is needed to fully elucidate the molecular
mechanisms of Angelic acid and its derivatives to harness their full therapeutic potential.[4]

Angelic Acid
& Its Esters

Anti-inflammatory Sedative & Analgesic (Pain Relief) Traditional Medicine Uses
Activity Anxiolytic Effects & Spasmolytic Action (Fever, Gout, Heartburn)
T
I
iMechanism
A4

Modulation of
Inflammatory Pathways

Click to download full resolution via product page
Caption: Biological Activities of Angelic Acid.

Safety and Toxicology

Angelic acid is classified as a corrosive substance. It can cause severe skin burns and serious
eye damage.[5][14][15] Ingestion may result in severe chemical burns to the oral cavity and
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gastrointestinal tract.[14] Inhalation of dusts or mists may cause respiratory tract irritation.[5]
[14]

Handling Precautions:

Handle in a well-ventilated area.[16]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles with side-shields, and protective clothing.[16]

» Avoid dust formation and contact with skin, eyes, and clothing.[16]
o Store in a corrosive-resistant container in a locked, secure area.[16]
» Keep away from incompatible materials such as oxidizing agents.[14][15]

In case of exposure, immediate and thorough rinsing with water is critical. Seek immediate
medical attention for eye contact, inhalation, or ingestion.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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